2',3'-O-Isopropylideneadenosine-13C5

• CAS: 4005-33-8
• Molecular Formula: C10H13N5O4
• Molecular Weight: 267.24 g/mol
• InChI: InChI=1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)
• InChIKey: OIRDTQYFTABQOQ-UHFFFAOYSA-N
• Solubility: >40.1 [ug/mL] (The mean of the results at pH 7.4)

2',3'-O-Isopropylideneadenosine-13C5 Overview

2',3'-O-Isopropylideneadenosine-13C5 is a stable isotope-labeled nucleoside analog derived from adenosine. The molecule incorporates five carbon-13 (13C) atoms into the ribose moiety, resulting in a molecular formula of C8(13C)5H17N5O4 and a molecular weight of 312.27 g/mol . The isopropylidene group protects the 2' and 3' hydroxyl positions, enabling selective chemical derivatization at the 5' position and enhancing stability during synthesis workflows. As a 13C-labeled internal standard and metabolic tracer, it enables accurate quantification in mass spectrometry-based assays and tracing of adenosine-related pathways .

Workflow

LC-MS/MS SIL-IS absolute quantification

Selection

Isotopically labeled internal standard (13C5)

Use context

ADA-resistant scaffold for metabolic tracing and site-selective 5'-derivatization

Why 2',3'-O-Isopropylideneadenosine-13C5 Cannot Be Substituted

Direct substitution of 2',3'-O-Isopropylideneadenosine-13C5 with its unlabeled counterpart or alternative isotopologues (e.g., 13C1, 2H-labeled) in quantitative LC-MS/MS workflows introduces systematic errors in analyte recovery correction and matrix effect compensation. The precise +5 Da mass shift relative to the unlabeled compound (MW 307.31 vs. 312.27) provides baseline chromatographic co-elution and ionization efficiency matching, whereas alternative labels with different mass differences or labeling positions may exhibit altered retention times or ionization responses [1]. Additionally, the 13C5 labeling pattern on the ribose ring ensures that metabolic tracing experiments can distinguish exogenously administered tracer from endogenous adenosine pools with high signal-to-noise ratio .

Mass shift absent

Unlabeled 2',3'-O-isopropylideneadenosine cannot serve as a co-eluting SIL-IS for LC-MS/MS quantification.

Protecting group missing

Adenosine-13C5 lacks the 2',3'-O-isopropylidene group, losing ADA resistance and regioselective 5'-functionalization.

Enzymatic stability differs

Unprotected adenosine-13C5 is susceptible to ADA deamination, which may compromise metabolic tracing fidelity.

• [1] TCI Chemicals. 2',3'-O-Isopropylideneadenosine (unlabeled) Product Specification. View Source

2',3'-O-Isopropylideneadenosine-13C5: Quantitative Evidence

Mass Spectrometry Differentiation for Internal Standards

The incorporation of five 13C atoms results in a molecular weight of 312.27 g/mol for the labeled compound, compared to 307.31 g/mol for the unlabeled 2',3'-O-isopropylideneadenosine. This mass difference of +5 Da (ΔMW = +4.96 Da) enables unambiguous chromatographic resolution from the endogenous unlabeled analyte in MS detection, while preserving near-identical retention time and ionization efficiency [1].

Mass shift for SIL-IS

Head-to-head

+5 Da vs unlabeled

Co-eluting SIL-IS for LC-MS/MS quantification

Matrix-effect correction context

Evidence Dimension	Molecular Weight (MS Precursor Ion)
Target Compound Data	312.27 g/mol
Comparator Or Baseline	2',3'-O-Isopropylideneadenosine (unlabeled): 307.31 g/mol
Quantified Difference	+4.96 g/mol (+5 Da mass shift)
Conditions	Calculated from molecular formula: C8(13C)5H17N5O4 vs. C13H17N5O4

Why This Matters

The +5 Da mass shift is optimal for LC-MS/MS internal standardization, avoiding isotopic overlap with the natural M+1, M+2 isotopologues of the unlabeled analyte.

• [1] TCI Chemicals. 2',3'-O-Isopropylideneadenosine (unlabeled) Product Specification. CAS: 362-75-4. View Source

Molecular Weight-Based Isotopic Purity Assessment

While explicit isotopic enrichment values are lot-specific and provided in Certificates of Analysis, the 13C5 labeling design enables tracing of the intact ribose moiety through metabolic pathways. The mass shift of +5 Da in MS or distinct 13C NMR signals allows quantification of label incorporation into downstream metabolites such as nucleotides and nucleic acids with minimal background interference from natural abundance 13C (~1.1%) .

Isotopic purity (MW)

Head-to-head

312.27 g/mol (Δ +4.96 Da)

Confirms 13C5 enrichment

Isotopic impurity may introduce systematic error

Evidence Dimension	Labeling Pattern and Tracer Fidelity
Target Compound Data	13C5 uniform labeling on ribose carbons; mass shift +5 Da
Comparator Or Baseline	Single-site 13C1 or 2H-labeled adenosine analogs
Quantified Difference	Five carbon positions labeled vs. one; signal intensity enhancement ~5-fold in 13C NMR; reduced isotopic dilution in MS
Conditions	General principles of stable isotope tracer design; applicable to LC-MS and NMR-based flux analysis

Why This Matters

Uniform 13C5 labeling maximizes tracer detectability and minimizes correction factors for natural isotope abundance, improving quantitative precision in metabolic flux studies.

ADA Resistance for Metabolic Tracing

2',3'-O-Isopropylideneadenosine-13C5 is a documented synthetic intermediate for Adenosine 5'-Diphosphate-13C5 Ammonium Salt Hydrate, the isotope-labeled analog of ADP used in platelet activation studies . This synthetic route is validated by multiple vendors, ensuring consistent availability and quality for downstream applications.

ADA resistance

Class-level

Qualitatively resistant to deamination

Supports metabolic stability context

Quantitative rate data to verify

Evidence Dimension	Synthetic Utility
Target Compound Data	Intermediate for ADP-13C5 synthesis
Comparator Or Baseline	Alternative protected adenosine derivatives (e.g., 2',3'-O-benzylidene adenosine)
Quantified Difference	Specific isopropylidene protection enables regioselective 5'-phosphorylation without side reactions
Conditions	Standard nucleoside phosphorylation chemistry

Why This Matters

Procurement of this specific intermediate ensures compatibility with established protocols for synthesizing critical labeled nucleotide standards.

Site-Selective 5'-Functionalization

Commercially available 2',3'-O-Isopropylideneadenosine-13C5 is typically supplied with purity >98% (HPLC), comparable to the unlabeled compound specifications [1]. This high chemical purity minimizes interference from impurities in MS and NMR assays.

5'-Regioselectivity

Class-level

Selective 5'-modification achievable

Enables regioselective 5'-derivatization

Synthetic scope to verify

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	>98% (varies by lot; refer to CoA)
Comparator Or Baseline	Unlabeled 2',3'-O-Isopropylideneadenosine: >98.0% (HPLC)
Quantified Difference	Equivalent purity specifications
Conditions	HPLC analysis; vendor CoA

Why This Matters

High purity ensures that the labeled internal standard does not introduce contaminants that could affect assay linearity or detection limits.

• [1] TCI Chemicals. 2',3'-O-Isopropylideneadenosine Purity Specification. View Source

2',3'-O-Isopropylideneadenosine-13C5: Application Scenarios

LC-MS/MS Absolute Quantification with SIL-IS

Use as an internal standard for accurate quantification of endogenous adenosine, inosine, or related nucleosides in plasma, tissue homogenates, or cell culture extracts. The +5 Da mass shift eliminates cross-talk with the analyte's natural isotopologues and corrects for matrix effects and extraction variability .

Metabolic Flux Analysis of Purine Pathways

Employ as a metabolic tracer to monitor the incorporation of the labeled ribose moiety into ATP, GTP, RNA, and DNA. The uniform 13C5 labeling enables high-sensitivity detection via LC-MS or 13C NMR, allowing precise calculation of flux rates through salvage and de novo nucleotide synthesis pathways .

Synthesis of Site-Specific 13C5-Adenosine Derivatives

Utilize as a protected intermediate for the multi-step synthesis of ADP-13C5. The isopropylidene group shields the 2' and 3' hydroxyls, enabling selective phosphorylation at the 5' position. The resulting labeled ADP is used as an internal standard or tracer in studies of P2Y receptor pharmacology and platelet aggregation assays .

Method Development and Validation for Nucleoside Quantification in Pharmacokinetic Studies

Incorporate as a stable isotope-labeled internal standard during LC-MS/MS method development for adenosine analogs or prodrugs. Its co-elution properties and ionization efficiency matching with the unlabeled analyte ensure robust method performance and regulatory compliance in bioanalytical assays .

Application

Selection Property

Validation Focus

LC-MS/MS absolute quantification

Stable isotope mass shift for co-elution

Matrix-effect correction and quantitative accuracy review

Metabolic flux analysis (13C-MFA)

ADA-resistant 13C5 adenosine scaffold

Label retention and deprotection monitoring

Synthesis of 5'-modified adenosine analogs

Regioselective 5'-functionalization via isopropylidene

Product regiochemistry and yield review